Cas no 1805303-30-3 (Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805303-30-3
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4847805
• Update Time: 2025-06-12

Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H8BrF2NO2/c1-15-7(14)4-5-2-3-6(10)8(13-5)9(11)12/h2-3,9H,4H2,1H3
• InChI Key： RIGNQWHLVDAFQH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OC)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate

Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805303-30-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1805303-30-3, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its brominated and difluoromethyl-substituted pyridine core, plays a crucial role in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural features of Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate make it an invaluable building block for medicinal chemists. The presence of a bromine atom at the 3-position and a difluoromethyl group at the 2-position provides multiple sites for further functionalization, enabling the construction of complex scaffolds. This flexibility is particularly useful in the design of drugs targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug development due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The difluoromethyl group, in particular, is known for its ability to modulate pharmacokinetic properties and improve drug efficacy. Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate serves as an excellent precursor for synthesizing such fluorinated derivatives, making it a valuable asset in pharmaceutical research.

One of the most compelling applications of Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, most notably cancer. By incorporating the bromo and difluoromethyl substituents into kinase inhibitors, researchers can achieve higher selectivity and potency. For instance, recent studies have demonstrated that compounds derived from Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate exhibit promising activity against tyrosine kinases, which are key targets in oncology.

The compound's utility extends beyond kinase inhibitors. It has also been employed in the development of antiviral agents. The unique structural motif of Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate allows for the creation of molecules that can interact with viral enzymes and disrupt their replication cycle. Preliminary research indicates that derivatives of this compound show potential against various RNA viruses, including those responsible for influenza and hepatitis.

Another area where Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate has made significant contributions is in the field of central nervous system (CNS) drug discovery. The pyridine core is a common structural element in many neuroactive compounds, and modifications at the 3-position and 2-position can significantly influence pharmacological properties. Researchers have utilized this intermediate to synthesize novel ligands for neurotransmitter receptors, which could lead to the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate itself is a testament to the advancements in synthetic organic chemistry. Modern synthetic routes have been optimized to produce this compound with high yield and purity, ensuring its availability for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly effective in constructing the desired framework.

In conclusion, Methyl 3-bromo-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805303-30-3) is a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and broad applicability make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms, the importance of this compound is likely to grow even further.